4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfanylmethyl]-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C18H20ClNO2S/c1-22-12-2-11-20-18(21)15-5-3-14(4-6-15)13-23-17-9-7-16(19)8-10-17/h3-10H,2,11-13H2,1H3,(H,20,21)
• InChI Key: KHSXYGBYBXQOBR-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC=C(C=C1)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide, also known as ML239, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide is not fully understood, but it is believed to target specific proteins and enzymes involved in cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cellular differentiation. Inhibition of HDACs can lead to changes in gene expression and cellular function, which may contribute to the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the formation of new blood vessels (angiogenesis). In neurological disorders, this compound has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide in lab experiments is its specificity for HDACs, which allows for targeted inhibition of these enzymes. This compound has also been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound in combination with other therapies, such as chemotherapy or radiation, to determine if it can enhance their efficacy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide involves the reaction of 4-chlorobenzyl chloride with sodium sulfide to form 4-(chloromethyl)thiophenol. This intermediate is then reacted with N-(3-methoxypropyl)benzamide in the presence of a base to yield this compound. The synthesis of this compound has been optimized to provide a high yield and purity of the compound.

Scientific Research Applications

4-{[(4-chlorophenyl)thio]methyl}-N-(3-methoxypropyl)benzamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.